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Compound of Interest

Compound Name: Alk-IN-26

Cat. No.: B12372496

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal guidance for
Alk-IN-26, a potent ALK tyrosine kinase inhibitor. Given the absence of comprehensive
toxicological data, this compound should be handled with extreme caution, treating it as a
potentially hazardous substance. The following procedures are designed to minimize exposure
and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment

While specific quantitative exposure limits for Alk-IN-26 are not established, the Safety Data
Sheet (SDS) for the analogous compound, ALK-IN-1, indicates potential hazards.[1] Alk-IN-26
should be presumed to have similar properties.

Primary Hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory tract irritation.[1]

The toxicological properties have not been thoroughly investigated.[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier against potential exposure. The
selection of PPE should be based on a thorough risk assessment of the specific procedures

being performed.[2]
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Double-gloving with
compatible chemical-resistant
gloves (e.g., nitrile) is required.
Change gloves immediately if
contaminated, torn, or after
extended use. Never reuse

disposable gloves.

To prevent skin contact, which
can cause irritation and

potential systemic absorption.

[1]

Eye and Face Protection

ANSI-approved safety goggles
with side shields are the
minimum requirement. A face
shield should be worn over
safety goggles during
procedures with a high risk of
splashes or aerosol generation
(e.g., weighing, reconstituting,

or transferring solutions).

To protect eyes from direct
contact with the compound,
which can cause serious
irritation.[1][3]

Body Protection

A fully buttoned, long-sleeved
lab coat is required. For
procedures with a higher risk
of contamination, a disposable,
back-fastening gown made of
a material resistant to chemical
permeation (e.g., polyethylene-
coated polypropylene) is

recommended.[4]

To protect skin and personal

clothing from contamination.

Respiratory Protection

All handling of solid Alk-IN-26
must be conducted within a
certified chemical fume hood to
control airborne exposure. If
engineering controls are not
sufficient or during a spill
cleanup, a NIOSH-approved
respirator (e.g., N95 or higher)
should be used.

To prevent inhalation of the
compound, which may cause

respiratory irritation.[1][3]
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Engineering Controls and Safe Handling Procedures

Engineering controls are the primary method for minimizing exposure to hazardous materials.
Operational Plan:
e Preparation:

o Designate a specific area within a certified chemical fume hood for all manipulations of
Alk-IN-26.

o Cover the work surface with disposable, plastic-backed absorbent paper to contain any
spills.[5]

o Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[6]

o Prepare all necessary equipment and reagents before handling the compound to minimize
movement and potential for accidents.

e Weighing and Reconstitution:

o Perform all weighing of the solid compound within the chemical fume hood. Use a
dedicated, closable container for weighing to prevent dissemination of the powder.

o When reconstituting, add the solvent slowly and carefully to the solid to avoid splashing.
Keep the container closed as much as possible.

e Handling Solutions:

o Clearly label all containers with the compound name, concentration, solvent, and
appropriate hazard warnings.

o Use positive displacement pipettes or syringes with locking mechanisms for transferring
solutions to prevent aerosol generation.

First Aid and Emergency Procedures
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Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[1][6]

Immediately remove all contaminated clothing.
) Wash the affected skin area thoroughly with
Skin Contact )
soap and water for at least 15 minutes. Seek

medical attention if irritation persists.[1]

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

[1](6]

Do NOT induce vomiting. Rinse mouth with
] water. Seek immediate medical attention and
Ingestion _ _
show the SDS or container label to the medical

personnel.[1]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small spills,
cover with an inert absorbent material, collect
Spill into a sealed container, and dispose of as
hazardous waste. For large spills, contact your
institution's environmental health and safety

department immediately.

Disposal Plan

All waste contaminated with Alk-IN-26 must be treated as hazardous chemical waste.
e Solid Waste:

o Includes contaminated gloves, bench paper, pipette tips, and any unused solid compound.
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o Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

e Liquid Waste:
o Includes all solutions containing Alk-IN-26.

o Collect in a separate, sealed, and properly labeled hazardous waste container. Do not mix
with other waste streams unless compatibility is confirmed.

e Disposal:

o All hazardous waste must be disposed of through your institution's environmental health
and safety program, following all local, state, and federal regulations.

Quantitative Data Summary

Specific occupational exposure limits for Alk-IN-26 have not been established. The following
table summarizes the known hazard classifications based on an analogous compound.

Parameter Value / Classification Source

o Category 4 (Harmful if
Acute Oral Toxicity ALK-IN-1 SDS[1]
swallowed)

. . . Category 2 (Causes skin
Skin Corrosion/Irritation o ALK-IN-1 SDS[1]
irritation)

. o Category 2 (Causes serious
Serious Eye Damage/Irritation o ALK-IN-1 SDSJ[1]
eye irritation)

Specific Target Organ Toxicity Category 3 (May cause
) } o ALK-IN-1 SDSJ[1]
(Single Exposure) respiratory irritation)

Occupational Exposure Limit

Not Established N/A
(OEL)
Permissible Exposure Limit ]

Not Established N/A
(PEL)
LD50 / LC50 Not Established N/A
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Visual Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for safely handling and disposing of Alk-IN-26
in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Alk-IN-26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

2. Cardiovascular toxicity risk assessment of tyrosine kinase inhibitors: a pharmacovigilance
study using the VigiBase database - PMC [pmc.ncbi.nim.nih.gov]

o 3. Ethanol - Wikipedia [en.wikipedia.org]
e 4. mdpi.com [mdpi.com]

o 5. Lorlatinib Exposure-Response Analyses for Safety and Efficacy in a Phase I/l Trial to
Support Benefit—-Risk Assessment in Non-Small Cell Lung Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. dovepress.com [dovepress.com]

« To cite this document: BenchChem. [Essential Safety and Handling Protocols for Alk-IN-26].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372496#personal-protective-equipment-for-
handling-alk-in-26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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